1-[2-fluoro-5-(4-morpholinylsulfonyl)benzoyl]-4-piperidinecarboxylic acid

• IUPAC Name: 1-(2-fluoro-5-morpholin-4-ylsulfonylbenzoyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H21FN2O6S/c18-15-2-1-13(27(24,25)20-7-9-26-10-8-20)11-14(15)16(21)19-5-3-12(4-6-19)17(22)23/h1-2,11-12H,3-10H2,(H,22,23)
• InChI Key: QQCJOTLSTHTHIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)F
• Molecular Formula: C17H21FN2O6S
• Molecular Weight: 400.4 g/mol

Description

FMPAC is a small molecule that was first synthesized by researchers at Merck in 2003. Since then, it has been extensively studied for its potential applications in the development of new drugs for the treatment of diabetes, obesity, and other metabolic disorders. FMPAC is a potent inhibitor of PTP1B, which is a negative regulator of insulin signaling and glucose homeostasis. By inhibiting PTP1B, FMPAC can enhance insulin sensitivity and improve glucose uptake in the body.

Mechanism of Action

FMPAC inhibits PTP1B by binding to its catalytic site and preventing it from dephosphorylating insulin receptor substrate-1 (IRS-1) and other downstream signaling molecules. This leads to the activation of the insulin signaling pathway and the subsequent enhancement of glucose uptake in the body.
Biochemical and Physiological Effects:
FMPAC has been shown to enhance insulin sensitivity and improve glucose uptake in vitro and in vivo. Moreover, FMPAC has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

FMPAC is a potent and selective inhibitor of PTP1B, making it a valuable tool for studying the role of PTP1B in insulin signaling and glucose homeostasis. However, FMPAC has some limitations for lab experiments, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on FMPAC, including the development of new analogs with improved solubility and potency, the identification of new targets for FMPAC, and the evaluation of the safety and efficacy of FMPAC in clinical trials. Moreover, FMPAC can be used as a tool for studying the role of PTP1B in other physiological processes, such as cancer and inflammation.

Synthesis Methods

The synthesis of FMPAC involves several steps, including the preparation of the key intermediate, 2-fluoro-5-nitrobenzoyl chloride, and the coupling of this intermediate with piperidinecarboxylic acid. The final step involves the addition of morpholine and sulfonamide to form the morpholinylsulfonyl group. The overall yield of FMPAC synthesis is approximately 20%.

Scientific Research Applications

FMPAC has been extensively studied for its potential applications in the development of new drugs for the treatment of diabetes, obesity, and other metabolic disorders. Several studies have shown that FMPAC can enhance insulin sensitivity and improve glucose uptake in vitro and in vivo. Moreover, FMPAC has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases.